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Compound of Interest

Aluminium lithium tri-tert-butoxide
hydride

Compound Name:

An In-depth Technical Guide to CAS Number 17476-04-9: Lithium Tri-tert-butoxyaluminum
Hydride

Introduction

Lithium tri-tert-butoxyaluminum hydride, identified by CAS number 17476-04-9, is a selective
and mild reducing agent widely employed in organic synthesis. Unlike its more powerful
counterpart, lithium aluminum hydride (LAH), the steric hindrance imposed by its three bulky
tert-butoxy groups moderates its reactivity. This allows for the chemoselective reduction of
specific functional groups, making it an invaluable tool for the synthesis of complex organic
molecules, including pharmaceuticals and agrochemicals.[1][2] This guide provides a
comprehensive overview of its properties, synthesis, mechanism of action, and applications,
with a focus on experimental protocols and safety considerations for researchers and drug
development professionals.

Physicochemical and Chemical Properties

Lithium tri-tert-butoxyaluminum hydride is a white, powdery solid that is sensitive to air and
moisture.[1][3] Its key properties are summarized in the tables below.

Physicochemical Data
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Property Value
Appearance White powder or chunks.[1][3][4]
Melting Point 300-319 °C (decomposes).[1][3]
- ) Not applicable; sublimes at 280°C under
Boiling Point
vacuum.[1]
Soluble in tetrahydrofuran (THF), diglyme, and
Solubility ethylene glycol dimethyl ether; slightly soluble in

ether.[1]

Water Solubility

Reacts violently with water.[1][3][4]

Density

~1.03 g/mL (for a 1M solution in THF).[5]

Stability

Stable in dry air, but slowly hydrolyzes in moist

air.[1] It is air and moisture sensitive.[1]

Chemical Identifiers

Identifier

Value

IUPAC Name

lithium;hydride;tributoxyalumane.[3][4]

Synonyms

Lithium tri-tert-butoxyaluminohydride, LTBA,
Lithium aluminum-tri-tert-butoxyhydride.[2][6]

Molecular Formula

C12H28AILIOs.[2][4][7]

Molecular Weight

254.27 g/mol .[2][4]

Linear Formula

LIAIH[OC(CHs)3]s.[3][4]

[H-].[Li+].CC(C)(C)O--INVALID-LINK--OC(C)

SMILES ©)c

InChl Key XIBWXKCNMDQBHM-UHFFFAOY SA-N.[2][3]
PubChem CID 16702147.[3][4]

EC Number 241-490-8.[3][4]

Beilstein/Reaxys No.

5796791.[3][4]

© 2025 BenchChem. All rights reserved.

2/13 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0739959.htm
https://americanelements.com/cas/17476-04-9
https://www.eforu-chemical.com/aluminium-1/lithium-tri-tert-butoxyaluminum-hydride-cas-:-17476-04-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0739959.htm
https://americanelements.com/cas/17476-04-9
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0739959.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0739959.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0739959.htm
https://americanelements.com/cas/17476-04-9
https://www.eforu-chemical.com/aluminium-1/lithium-tri-tert-butoxyaluminum-hydride-cas-:-17476-04-9.html
https://www.fishersci.co.uk/shop/products/lithium-tri-tert-butoxyaluminum-hydride-94-thermo-scientific/11307338
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0739959.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0739959.htm
https://americanelements.com/cas/17476-04-9
https://www.eforu-chemical.com/aluminium-1/lithium-tri-tert-butoxyaluminum-hydride-cas-:-17476-04-9.html
https://www.smolecule.com/products/s1534268
https://www.fishersci.ca/ca/en/browse/cas/17476-04-9
https://www.smolecule.com/products/s1534268
https://www.eforu-chemical.com/aluminium-1/lithium-tri-tert-butoxyaluminum-hydride-cas-:-17476-04-9.html
https://www.fishersci.co.uk/store/msds?partNumber=11307338&productDescription%3DLITHIUM+HYDRIDOTRIS%28TERT-+BUTOXY%29ALUMINATE+90%25+10G&countryCode=GB&language=en
https://www.smolecule.com/products/s1534268
https://www.eforu-chemical.com/aluminium-1/lithium-tri-tert-butoxyaluminum-hydride-cas-:-17476-04-9.html
https://americanelements.com/cas/17476-04-9
https://www.eforu-chemical.com/aluminium-1/lithium-tri-tert-butoxyaluminum-hydride-cas-:-17476-04-9.html
https://www.smolecule.com/products/s1534268
https://americanelements.com/cas/17476-04-9
https://americanelements.com/cas/17476-04-9
https://www.eforu-chemical.com/aluminium-1/lithium-tri-tert-butoxyaluminum-hydride-cas-:-17476-04-9.html
https://americanelements.com/cas/17476-04-9
https://www.eforu-chemical.com/aluminium-1/lithium-tri-tert-butoxyaluminum-hydride-cas-:-17476-04-9.html
https://americanelements.com/cas/17476-04-9
https://www.eforu-chemical.com/aluminium-1/lithium-tri-tert-butoxyaluminum-hydride-cas-:-17476-04-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis

Lithium tri-tert-butoxyaluminum hydride is typically prepared by the reaction of lithium aluminum
hydride (LiAIH4) with three equivalents of tert-butanol.[1][2] The reaction is generally performed
in an ethereal solvent, such as diethyl ether or tetrahydrofuran, under an inert atmosphere to
prevent reaction with moisture.[2][8] The reaction proceeds with the evolution of hydrogen gas.

[1]

Reaction:LiAlH4 + 3 (CH3)3sCOH — LIAIH[OC(CHs)3]s + 3 H2[1]

Synthesis of Lithium Tri-tert-butoxyaluminum Hydride

Reactants Reaction Conditions
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Synthesis Workflow.

Mechanism of Action and Selectivity
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The reducing power of lithium tri-tert-butoxyaluminum hydride stems from the transfer of a
hydride ion (H™) from the aluminum atom to an electrophilic center, typically the carbonyl
carbon of an aldehyde, ketone, or acid chloride.[2]

The key feature of this reagent is its enhanced selectivity compared to LiAlH4. With only one
hydride available for reduction and three sterically demanding tert-butoxy groups, access to the
aluminum center is significantly hindered.[2] This steric bulk prevents the reduction of less
reactive functional groups such as esters, nitriles, and amides, which are readily reduced by
LiAlHa4.[1][2] This chemoselectivity is highly advantageous in the synthesis of multifunctional
molecules.[2]
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General Mechanism of Carbonyl Reduction by LTBA

Li* [H-Al(O-t-Bu)s]~
(LTBA)

R-C(=0)-X
(Carbonyl Compound)

Tetrahedral Intermediate

Elimination of X~ or Protonation

Reduced Product
(Aldehyde or Alcohol)

Isolation

Aqueous Workup
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Reduction Mechanism.
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Applications in Organic Synthesis

The primary application of lithium tri-tert-butoxyaluminum hydride is as a selective reducing
agent.[1][2]

o Reduction of Acid Chlorides to Aldehydes: This is a hallmark reaction for LTBA. It efficiently
reduces acid chlorides to aldehydes at low temperatures, and the reaction stops at the
aldehyde stage without further reduction to the alcohol.[1][2]

e Reduction of Aldehydes and Ketones: It readily reduces aldehydes and ketones to their
corresponding primary and secondary alcohols.[1] It exhibits notable stereoselectivity in the
reduction of cyclic ketones.[1]

» Selective Reductions: Due to its mild nature, it can selectively reduce an aldehyde or ketone
in the presence of less reactive groups like esters, amides, or nitriles.[1]

Experimental Protocols

The following is a representative protocol for the selective reduction of an acid chloride to an
aldehyde, a common application of lithium tri-tert-butoxyaluminum hydride.

Protocol: Reduction of an Acid Chloride to an Aldehyde

Materials:

Acid Chloride (1 equivalent)

e Lithium tri-tert-butoxyaluminum hydride (1.0 M solution in THF, 1.1-1.5 equivalents)
e Anhydrous Tetrahydrofuran (THF)

e Hydrochloric Acid (e.g., 1 M HCI) for workup

o Ethyl Acetate or Diethyl Ether for extraction

» Saturated Sodium Bicarbonate Solution

» Brine (Saturated NaCl solution)
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e Anhydrous Sodium Sulfate or Magnesium Sulfate
Equipment:

Three-necked round-bottom flask
Dropping funnel or syringe pump

Magnetic stirrer

Inert atmosphere setup (Nitrogen or Argon)
Low-temperature thermometer

Ice bath or cryocooler

Separatory funnel

Rotary evaporator

Procedure:

Setup: Assemble a dry, three-necked flask equipped with a magnetic stirrer, thermometer,
and a dropping funnel under an inert atmosphere of nitrogen or argon.

Dissolution: Dissolve the acid chloride in anhydrous THF in the flask.

Cooling: Cool the solution to a low temperature, typically between -78 °C (dry ice/acetone
bath) and 0 °C (ice bath), to control the reaction's exothermicity and selectivity.[9]

Addition of Reducing Agent: Slowly add the lithium tri-tert-butoxyaluminum hydride solution
dropwise via the dropping funnel or a syringe pump.[10] It is crucial to maintain the low
temperature throughout the addition to prevent over-reduction.[10]

Reaction Monitoring: Stir the reaction mixture at the low temperature for a specified time
(e.g., 1-3 hours).[9] The progress can be monitored by thin-layer chromatography (TLC) or
gas chromatography (GC).
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Quenching: Once the reaction is complete, quench it carefully by slowly adding an aqueous
acid solution (e.g., 1 M HCI) at low temperature.[9]

Extraction: Allow the mixture to warm to room temperature. Transfer it to a separatory funnel
and extract the product with an organic solvent like ethyl acetate or diethyl ether.[9]

Washing: Wash the combined organic layers sequentially with water, saturated sodium
bicarbonate solution, and brine.[9]

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
NazS0a.), filter, and concentrate the solvent using a rotary evaporator to yield the crude
aldehyde.

Purification: Purify the crude product by distillation or column chromatography as needed.
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Experimental Workflow for Aldehyde Synthesis
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Experimental Workflow.
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Safety, Handling, and Storage

Lithium tri-tert-butoxyaluminum hydride is a hazardous chemical that requires careful handling.

GHS Hazard Information

Hazard Class Code Statement
Substances which in contact In contact with water releases
with water emit flammable H260 flammable gases which may
gases ignite spontaneously.[3]

) ) o Causes severe skin burns and
Skin Corrosion/Irritation H314

eye damage.[3]

Serious Eye Damage/Eye Ha18 Causes serious eye damage.
Irritation [3]
Handling:

e Handle under an inert gas (e.g., nitrogen or argon) in a well-ventilated area or a glove box.[3]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[7]

¢ Avoid contact with skin, eyes, and clothing.[7]

o Keep away from water, moisture, and sources of ignition.[3][7] Use spark-proof tools.[7]
» Avoid formation of dust and aerosols.[3]

Storage:

« Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][7]

o The material is air and moisture sensitive and should be stored under an inert atmosphere.

[1]

» Never allow the product to come into contact with water during storage.[3]
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First Aid:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water. Seek immediate medical attention.[3]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[3]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3]

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]

Analytical Characterization

The identity and purity of products obtained from reactions involving lithium tri-tert-
butoxyaluminum hydride are typically confirmed using standard analytical techniques. For
example, in the synthesis of an aldehyde from an acid chloride, the product can be
characterized by:

o Infrared (IR) Spectroscopy: To confirm the presence of the aldehyde C-H stretch (~2720
cm~1) and the carbonyl (C=0) stretch (~1710 cm~?), and the disappearance of the acid
chloride carbonyl peak.[9]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR to identify the characteristic
aldehyde proton signal (& 9-10 ppm) and other structural features.[9]

e Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the product
and confirm its molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b152737#cas-
number-17476-04-9-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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